Cas no 733677-31-1 (2-amino-N-2-(dimethylamino)ethylpropanamide)

• Product Name: 2-amino-N-2-(dimethylamino)ethylpropanamide
• CAS No: 733677-31-1
• MF: C₇H₁₇N₃O
• MW: 159.229381322861
• MDL: MFCD09944952
• CID: 559433
• PubChem ID: 333666
• Update Time: 2025-06-08

2-amino-N-2-(dimethylamino)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-amino-N-[2-(dimethylamino)ethyl]-
• Propanamide, 2-amino-N-[2-(dimethylamino)ethyl]- (9CI)
• 2-amino-N-2-(dimethylamino)ethylpropanamide
• 2-amino-N-(2-dimethylaminoethyl)propanamide
• CHEMBL4565349
• 733677-31-1
• DTXSID60318815
• NSC336392
• EN300-214660
• 71274-83-4
• NSC-336392
• AKOS000189799
• SCHEMBL21218231
• 2-amino-N-[2-(dimethylamino)ethyl]propanamide

• MDL： MFCD09944952
• Inchi： 1S/C7H17N3O/c1-6(8)7(11)9-4-5-10(2)3/h6H,4-5,8H2,1-3H3,(H,9,11)
• InChI Key： AMNOWWABRXGCPA-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)NCCN(C)C

Computed Properties

• Exact Mass: 159.137162174g/mol
• Monoisotopic Mass: 159.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-2-(dimethylamino)ethylpropanamide

Comprehensive Analysis of 2-amino-N-2-(dimethylamino)ethylpropanamide (CAS No. 733677-31-1): Properties, Applications, and Industry Trends

2-amino-N-2-(dimethylamino)ethylpropanamide (CAS No. 733677-31-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This diamino derivative combines a propanamide backbone with dimethylaminoethyl and primary amine functional groups, making it valuable for drug intermediate synthesis and molecular design. Recent studies highlight its potential in creating targeted therapeutic agents, particularly in neurology and metabolic disorder research.

The compound's dual-amine functionality (CAS 733677-31-1) enables diverse reactivity patterns, allowing researchers to explore novel structure-activity relationships (SAR). Its amphiphilic nature contributes to enhanced bioavailability in experimental formulations, addressing a key challenge in modern drug development. Industry reports indicate growing interest in such multifunctional building blocks for developing next-generation small molecule therapeutics and bioconjugates.

From a synthetic chemistry perspective, 2-amino-N-2-(dimethylamino)ethylpropanamide serves as a versatile precursor for heterocyclic compounds and peptide mimetics. Its CAS 733677-31-1 designation ensures precise identification in global chemical databases, crucial for regulatory compliance and patent applications. The compound's stability under physiological pH conditions makes it particularly suitable for developing prodrug formulations and drug delivery systems.

Emerging applications of this diaminoamide derivative include its use in biomaterial modification and polymer therapeutics. Researchers are investigating its potential to improve polymer-drug conjugates through optimized side-chain engineering. The dimethylaminoethyl group (prominent in CAS 733677-31-1) contributes to pH-responsive behavior, a sought-after property in stimuli-responsive drug release systems.

Quality control protocols for 2-amino-N-2-(dimethylamino)ethylpropanamide emphasize rigorous HPLC purity analysis and structural characterization via NMR and mass spectrometry. The compound's chiral purity (when applicable) is particularly scrutinized for pharmaceutical applications. Current Good Manufacturing Practice (cGMP) standards are increasingly applied to this high-value intermediate as it progresses through clinical trial supply chains.

Environmental and safety assessments of CAS 733677-31-1 indicate favorable biodegradation profiles compared to traditional amine compounds. This aligns with growing industry emphasis on green chemistry principles and sustainable synthetic routes. Computational chemistry studies predict low bioaccumulation potential for this water-soluble intermediate, supporting its selection in eco-friendly pharmaceutical synthesis.

The global market for specialized aminoamide compounds like 2-amino-N-2-(dimethylamino)ethylpropanamide is projected to grow at 6.8% CAGR through 2030, driven by demand for precision therapeutics and personalized medicine approaches. Patent analysis reveals increasing protection of derivative compounds based on this core structure, particularly in CNS-targeting formulations and enzyme inhibitor design.

Analytical challenges associated with CAS 733677-31-1 include developing sensitive detection methods for trace impurities and degradation products. Advanced techniques like LC-MS/MS and two-dimensional chromatography are being adapted for quality assurance. Stability studies demonstrate the compound's resilience under standard storage conditions, though nitrogen blanket protection is recommended for long-term preservation.

Future research directions for 2-amino-N-2-(dimethylamino)ethylpropanamide include exploring its metal-chelating properties for diagnostic applications and investigating structure-based optimization for enhanced blood-brain barrier penetration. The compound's hydrogen-bonding capacity (attributed to its primary amine and amide groups) makes it a candidate for crystal engineering studies in pharmaceutical solids.

Regulatory status updates confirm that CAS 733677-31-1 remains compliant with major pharmacopeial standards (USP, EP, JP) when manufactured under controlled conditions. The compound's structure-activity profile continues to attract interest from medicinal chemists working on GPCR-targeted drugs and kinase inhibitors, reflecting broader trends in targeted drug discovery.